4-fluoro-N-(furan-2-ylmethyl)-N,2-dimethylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-(furan-2-ylmethyl)-N,2-dimethylbenzenesulfonamide
• InChI: InChI=1S/C13H14FNO3S/c1-10-8-11(14)5-6-13(10)19(16,17)15(2)9-12-4-3-7-18-12/h3-8H,9H2,1-2H3
• InChI Key: OEQVMFOVQMJRST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N(C)CC2=CC=CO2
• Molecular Formula: C13H14FNO3S
• Molecular Weight: 283.32 g/mol

Description

4-fluoro-N-(furan-2-ylmethyl)-N,2-dimethylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(furan-2-ylmethyl)-N,2-dimethylbenzenesulfonamide is not fully understood. However, studies have shown that it acts by inhibiting the activity of certain enzymes, which are essential for the growth and survival of cells.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis in cancer cells and inhibit the replication of viruses. In vivo studies have shown that it can reduce tumor growth and improve the survival rate of animals with cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-(furan-2-ylmethyl)-N,2-dimethylbenzenesulfonamide in lab experiments is its ability to selectively target certain enzymes, which makes it a valuable tool for studying their function. However, one of the main limitations is its potential toxicity, which can affect the viability of cells and animals.

Future Directions

There are various future directions for the study of 4-fluoro-N-(furan-2-ylmethyl)-N,2-dimethylbenzenesulfonamide. One of the main areas of research is the development of more efficient synthesis methods, which can lead to the production of larger quantities of the compound. Another area of research is the identification of new applications for the compound, which can lead to the development of new drugs, pesticides, and materials. Additionally, more studies are needed to fully understand the mechanism of action and the potential side effects of the compound, which can help in the development of safer and more effective drugs.

Synthesis Methods

The synthesis of 4-fluoro-N-(furan-2-ylmethyl)-N,2-dimethylbenzenesulfonamide involves the reaction of 2-furancarboxaldehyde, 4-fluoro-N,N-dimethylaniline, and benzenesulfonyl chloride in the presence of a base. The reaction leads to the formation of the desired compound, which can be purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, it has been shown to exhibit antitumor and antiviral activities. In agriculture, it has been used as a pesticide due to its ability to control the growth of weeds. In material science, it has been used as a building block for the synthesis of various functional materials.